7-(4-fluorophenyl)-N-(3-methoxypropyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• IUPAC Name: 7-(4-fluorophenyl)-N-(3-methoxypropyl)-5-phenylpyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C22H21FN4O/c1-28-13-5-12-24-21-20-19(16-6-3-2-4-7-16)14-27(22(20)26-15-25-21)18-10-8-17(23)9-11-18/h2-4,6-11,14-15H,5,12-13H2,1H3,(H,24,25,26)
• InChI Key: UKQXDDPPUZKIMZ-UHFFFAOYSA-N
• Canonical SMILES: COCCCNC1=C2C(=CN(C2=NC=N1)C3=CC=C(C=C3)F)C4=CC=CC=C4
• Molecular Formula: C22H21FN4O
• Molecular Weight: 376.4 g/mol

Description

7-(4-fluorophenyl)-N-(3-methoxypropyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C22H21FN4O and its molecular weight is 376.435. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• The synthesis of pyrimidine derivatives, including those related to "7-(4-fluorophenyl)-N-(3-methoxypropyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine," has been a subject of interest due to their potential as intermediates in pharmaceuticals. One study detailed the synthesis of phenyl (6-(2-fluoro-4-nitrophenoxy)pyrimidin-4-yl)carbamate, an important intermediate for antitumor drugs, highlighting the relevance of such compounds in medicinal chemistry (Gan et al., 2021).
• Another research focus is on the structural elucidation of N-substituted pyrrolopyrimidines, with studies using NMR spectroscopy to characterize these molecules. This is crucial for understanding their chemical behavior and potential interactions with biological targets (Sørum et al., 2010).

Biological Activities and Applications

• Research on pyrimidine derivatives linked with morpholinophenyl groups has shown significant larvicidal activity against mosquito larvae, suggesting potential applications in pest control and disease vector management. This highlights the diverse biological activities that can be associated with pyrrolopyrimidine derivatives (Gorle et al., 2016).
• In the field of materials science, new pyrimidine derivatives have been investigated for their corrosion inhibition properties on mild steel in acidic media. This research not only expands the application of these compounds in industrial settings but also underscores the versatility of pyrrolopyrimidine derivatives in contributing to the development of novel corrosion inhibitors (Yadav et al., 2015).